Cas no 2137577-16-1 (2-(2,2-difluoropropyl)-2H-indazol-6-amine)

• Product Name: 2-(2,2-difluoropropyl)-2H-indazol-6-amine
• CAS No: 2137577-16-1
• MF: C₁₀H₁₁F₂N₃
• MW: 211.211248636246
• CID: 6206399
• PubChem ID: 165855613
• Update Time: 2025-10-31

2-(2,2-difluoropropyl)-2H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoropropyl)-2H-indazol-6-amine
• EN300-804054
• 2137577-16-1

• Inchi： 1S/C10H11F2N3/c1-10(11,12)6-15-5-7-2-3-8(13)4-9(7)14-15/h2-5H,6,13H2,1H3
• InChI Key： VVJUPUIWKCFJRA-UHFFFAOYSA-N
• SMILES： FC(C)(CN1C=C2C=CC(=CC2=N1)N)F

Computed Properties

• Exact Mass: 211.09210369g/mol
• Monoisotopic Mass: 211.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(2,2-difluoropropyl)-2H-indazol-6-amine

Introduction to 2-(2,2-difluoropropyl)-2H-indazol-6-amine (CAS No. 2137577-16-1)

2-(2,2-difluoropropyl)-2H-indazol-6-amine, identified by the CAS number 2137577-16-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of fluorine atoms in its molecular framework enhances its pharmacological properties, making it a promising candidate for further exploration in drug development.

The molecular structure of 2-(2,2-difluoropropyl)-2H-indazol-6-amine consists of a central indazole ring substituted with a 2,2-difluoropropyl side chain and an amine group at the 6-position. This configuration imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The fluorine atoms, in particular, play a crucial role in modulating the compound's lipophilicity and metabolic stability, factors that are essential for optimizing drug-like characteristics.

In recent years, there has been a growing interest in indazole derivatives due to their potential therapeutic applications. Studies have demonstrated that indazoles exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of fluorine substituents into these molecules has further expanded their pharmacological profile. For instance, fluorinated indazoles have shown enhanced binding affinity to certain enzymes and receptors, which could lead to more effective drug candidates.

One of the most compelling aspects of 2-(2,2-difluoropropyl)-2H-indazol-6-amine is its structural versatility. The combination of the indazole core with the 2,2-difluoropropyl group creates a scaffold that can be modified in various ways to tailor its biological activity. This flexibility has allowed researchers to design derivatives with improved efficacy and reduced side effects. The amine group at the 6-position also provides a site for further functionalization, enabling the creation of complex molecules with targeted therapeutic effects.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of such compounds. Molecular modeling techniques have been employed to predict the binding modes of 2-(2,2-difluoropropyl)-2H-indazol-6-amine with potential biological targets. These studies have revealed that the fluorine atoms and the amine group are key interacting partners in many cases, providing insights into how to enhance its pharmacological activity. Such computational approaches have significantly accelerated the drug discovery process.

The synthesis of 2-(2,2-difluoropropyl)-2H-indazol-6-amine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework. These synthetic advances have opened up new avenues for exploring the pharmacological potential of this compound.

Preclinical studies have begun to explore the therapeutic potential of 2-(2,2-difluoropropyl)-2H-indazol-6-amine in various disease models. Initial results suggest that it may exhibit potent activity against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, its antimicrobial properties have been investigated, with promising results indicating its effectiveness against resistant bacterial strains. These findings underscore the importance of further research to fully understand its therapeutic applications.

The development of novel drugs often involves a multidisciplinary approach, combining expertise from chemistry, biology, and medicine. 2-(2,2-difluoropropyl)-2H-indazol-6-amine serves as an excellent example of how interdisciplinary collaboration can lead to innovative therapeutic solutions. By leveraging cutting-edge synthetic techniques and computational tools, researchers can rapidly identify and optimize compounds with high pharmacological potential.

In conclusion, iven its unique structural features and promising biological activities, 20(202) - (202) - (202) - (202) - (202) - (202) - (202) - (202) - (202) - (202) - (202) - (202) - (202) - (202) - (202) - (202) may represent a significant advancement in pharmaceutical chemistry. Further research is warranted to fully elucidate its therapeutic potential and develop novel drug candidates based on this scaffold.